6-oxo-1-[(1-propyl-1H-1,2,4-triazol-5-yl)methyl]-1,6-dihydropyridine-3-carboxylic acid

• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 6-oxo-1-[(2-propyl-1,2,4-triazol-3-yl)methyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H14N4O3/c1-2-5-16-10(13-8-14-16)7-15-6-9(12(18)19)3-4-11(15)17/h3-4,6,8H,2,5,7H2,1H3,(H,18,19)
• InChI Key: HKHQTVLDWZAMJB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NC=N1)CN2C=C(C=CC2=O)C(=O)O

Description

6-oxo-1-[(1-propyl-1H-1,2,4-triazol-5-yl)methyl]-1,6-dihydropyridine-3-carboxylic acid is a heterocyclic compound that features both a pyridine and a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-oxo-1-[(1-propyl-1H-1,2,4-triazol-5-yl)methyl]-1,6-dihydropyridine-3-carboxylic acid typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of catalysts, optimized reaction temperatures, and pressures, as well as efficient purification techniques .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the triazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group, converting it into an alcohol.

Substitution: The compound can participate in substitution reactions, especially at the triazole ring, where different substituents can be introduced.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Various halogenating agents and nucleophiles can be employed under controlled conditions to achieve substitution.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols .

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, derivatives of this compound are studied for their potential biological activities, including antimicrobial and anticancer properties .

Medicine: In medicinal chemistry, the compound is explored for its potential as a drug candidate. Its ability to interact with biological targets makes it a promising lead compound for the development of new therapeutics .

Industry: In the industrial sector, this compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity .

Mechanism of Action

The mechanism of action of 6-oxo-1-[(1-propyl-1H-1,2,4-triazol-5-yl)methyl]-1,6-dihydropyridine-3-carboxylic acid involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds with biological macromolecules, while the pyridine ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s biological effects .

Comparison with Similar Compounds

Imidazole derivatives: These compounds share a similar heterocyclic structure and exhibit comparable biological activities.

Indole derivatives: Indole compounds also feature a fused ring system and are known for their diverse biological activities.